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Compound of Interest

Compound Name: Atractylodin

Cat. No.: B190633 Get Quote

Essential Safety and Handling Guide for
Atractylodin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Atractylodin. The following procedures are based on

available safety data and best practices for handling related chemical compounds.

Hazard Identification and Safety Summary
Atractylodin is a natural compound found in the rhizome of Atractylodes lancea and is known

for its insecticidal and anti-inflammatory properties.[1] While a comprehensive toxicological

profile for Atractylodin is not readily available, it is classified as hazardous to the aquatic

environment with long-lasting effects.[2] Due to the limited specific data, it is prudent to handle

Atractylodin with a high degree of caution, assuming it may possess other uncharacterized

hazards. It is related to sesquiterpene lactones, a class of compounds known to sometimes

cause skin irritation and allergic contact dermatitis.[3][4]

Key Hazards:

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[2]

Potential Skin and Eye Irritant: Handle with care to avoid direct contact.
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Unknown Toxicological Properties: Due to a lack of extensive data, treat as a potentially toxic

substance.

Property Value Source

GHS Classification

Aquatic Chronic 2: Toxic to

aquatic life with long lasting

effects.

PubChem[2]

Molecular Formula C13H10O PubChem[2]

Molar Mass 182.22 g/mol PubChem[2]

Physical State Solid Cayman Chemical[5]

Melting Point 52 °C ChemBK[6]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed. The following table outlines the minimum recommended PPE for

handling Atractylodin.
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Protection Type Specific Recommendations Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and airborne particles.

Hand Protection

Nitrile or other chemical-

resistant gloves. Inspect

gloves for integrity before each

use.

To prevent skin contact and

potential irritation or

absorption.

Body Protection
A fully buttoned laboratory

coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area. Use a

NIOSH-approved respirator if

generating dust or aerosols.

To prevent inhalation of

airborne particles.

Operational Plan for Safe Handling
Adherence to a strict operational plan is essential to minimize exposure and ensure a safe

working environment.

1. Engineering Controls:

Work in a well-ventilated laboratory.

When weighing or manipulating the solid form in a way that could generate dust, or when

working with solutions that could splash, use a chemical fume hood.

2. Personal Hygiene:

Wash hands thoroughly with soap and water after handling Atractylodin, before leaving the

laboratory, and before eating, drinking, or smoking.

Avoid touching your face, eyes, or other exposed skin with gloved hands.

3. Handling Procedures:
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Handle Atractylodin as a solid to minimize the risk of inhalation.

If creating solutions, do so within a fume hood.

Avoid contact with skin and eyes.

Keep containers tightly closed when not in use.

4. Spill Management:

In case of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if dust is present.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
All waste containing Atractylodin must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated PPE (gloves, etc.), in a clearly

labeled, sealed container.

Liquid Waste: Collect all liquid waste in a clearly labeled, sealed, and appropriate solvent

waste container.

Disposal: Dispose of all waste in accordance with local, state, and federal environmental

regulations. Do not discharge into drains or the environment.[2][7]

Experimental Workflow for Safe Handling of
Atractylodin
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The following diagram outlines the key steps for the safe handling of Atractylodin in a

laboratory setting.

Caption: Workflow for the safe laboratory handling of Atractylodin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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